Cas no 1805566-97-5 (Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate)

• Product Name: Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate
• CAS No: 1805566-97-5
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4877257
• Update Time: 2025-05-19

Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate

• Inchi： 1S/C10H7F2N3O4/c1-19-8(16)3-6-5(4-13)2-7(15(17)18)14-9(6)10(11)12/h2,10H,3H2,1H3
• InChI Key： ZBCFWRACVJFIQX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=C([N+](=O)[O-])N=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate

Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate (CAS No. 1805566-97-5): A Comprehensive Overview

Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate (CAS No. 1805566-97-5) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits unique properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a nitro group, contributes to its versatility and reactivity, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate is meticulously designed to facilitate its role as a building block in the synthesis of more complex molecules. The pyridine core serves as a scaffold, providing stability and reactivity points for further functionalization. The cyano group at the 4-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and enabling its participation in various nucleophilic addition reactions. Meanwhile, the difluoromethyl group at the 2-position adds electronic bulk and potential metabolic stability, which are crucial factors in drug design.

One of the most compelling aspects of Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate is its potential application in the development of novel therapeutic agents. Recent studies have highlighted its role as a key intermediate in the synthesis of kinase inhibitors, which are widely used to treat various types of cancer and inflammatory diseases. The nitro group at the 6-position can be readily reduced to an amine, providing a versatile handle for further derivatization and optimization.

The pharmaceutical industry has been increasingly interested in compounds that incorporate fluorine atoms due to their ability to enhance drug bioavailability and metabolic stability. The difluoromethyl group in Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate aligns with this trend, making it an attractive candidate for further investigation. Fluorinated pyridines have shown promise in several drug candidates, including antiviral and anticancer agents, due to their ability to modulate pharmacokinetic properties and improve binding affinity to biological targets.

In addition to its pharmaceutical applications, Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate has potential uses in agrochemical research. The unique combination of functional groups in this compound allows for the synthesis of novel pesticides and herbicides with improved efficacy and environmental safety. The cyano group can be used to introduce additional functionality, while the nitro group can be reduced to an amine for further derivatization.

The synthesis of Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the complexity of the compound but also showcase the advancements in synthetic organic chemistry that enable its production.

Recent research has also explored the use of computational methods to predict the biological activity of Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate. Molecular modeling techniques have been employed to understand how this compound interacts with biological targets at the molecular level. These studies have provided valuable insights into its potential therapeutic applications and have guided the design of more effective derivatives.

The environmental impact of chemical compounds is another critical consideration in their development and application. Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate has been studied for its biodegradability and toxicity profile. Preliminary findings suggest that it exhibits moderate biodegradability under certain conditions, indicating that it can be safely handled and disposed of without significant environmental harm.

The future prospects for Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and agrochemicals. Collaborative efforts between synthetic chemists, pharmacologists, and environmental scientists will be essential in realizing its full potential. As our understanding of molecular interactions continues to grow, compounds like Methyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate will play an increasingly important role in addressing global health challenges.